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Compound of Interest

Compound Name: Hpk1-IN-21

Cat. No.: B12410474

For researchers and scientists in the field of drug development, the proper handling and
disposal of potent small molecule inhibitors like Hpk1-IN-21 is a critical component of
laboratory safety and regulatory compliance. While a specific Safety Data Sheet (SDS) for
Hpk1-IN-21 is not readily available in public domains, this guide provides a comprehensive set
of procedures based on established best practices for the disposal of potent kinase inhibitors
and hazardous chemical waste.

l. Understanding Hpk1-IN-21: Key Characteristics

Hpk1-IN-21 is a potent, orally active inhibitor of Hematopoietic Progenitor Kinase 1 (HPK1). Its
characteristics necessitate careful handling to minimize exposure and ensure environmental
safety.
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Property Value Source
Molecular Formula C22H25CIFN502 [1]
Molecular Weight 445.92 g/mol [1]
Target HPK1 Kinase [1]
Potency Ki=0.8 nM [1]
Form Typically a powder [2]

Powder: -20°C for 2 years. In
Storage [2]
DMSO: -80°C for 6 months.

Il. Guiding Principles for Disposal

Given the biological potency of Hpk1-IN-21, all materials contaminated with this compound
should be treated as hazardous chemical waste. The primary goal is to prevent its release into
the environment and to ensure the safety of all laboratory personnel. Under no circumstances
should Hpk1-IN-21 or its contaminated materials be disposed of down the drain or in regular
trash.[3]

lll. Step-by-Step Disposal Procedures

The following procedures outline the recommended steps for the safe disposal of Hpk1-IN-21
and associated waste.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and nitrile gloves, when
handling Hpk1-IN-21 in any form (powder or solution).

N

. Segregation of Waste:

Designate a specific, clearly labeled hazardous waste container for all Hpk1-IN-21 waste.

Do not mix Hpk1-IN-21 waste with other types of waste unless your institution's
Environmental Health and Safety (EHS) office provides specific instructions to do so.
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Incompatible wastes can react dangerously.[4]
. Disposal of Unused or Expired Hpk1-IN-21:

Solid (Powder): If you have unused or expired Hpk1-IN-21 in its original container, it should
be disposed of as hazardous chemical waste. Ensure the container is securely sealed and
properly labeled.

Solutions: Solutions containing Hpk1-IN-21 (e.g., in DMSO) must be collected in a
designated, sealed, and clearly labeled hazardous waste container. Do not attempt to
evaporate the solvent in a fume hood as a means of disposal.[3]

. Disposal of Contaminated Materials:

Sharps: Needles, syringes, and other sharps contaminated with Hpk1-IN-21 should be
placed in a designated, puncture-resistant sharps container for chemically contaminated
sharps.[5]

Solid Waste: Pipette tips, tubes, gloves, and other disposable lab supplies that have come
into contact with Hpk1-IN-21 should be collected in a designated hazardous waste bag or
container.

Glassware: Reusable glassware should be decontaminated. A common procedure is to rinse
the glassware with a suitable solvent (one that dissolves Hpk1-IN-21 and is miscible with a
deactivating solution, if used) and collect the rinsate as hazardous waste. Following this,
wash the glassware thoroughly with soap and water.

. Decontamination of Work Surfaces:

After handling Hpk1-IN-21, decontaminate the work area (e.g., fume hood, benchtop) by
wiping it down with a cleaning agent known to be effective for similar compounds, as
recommended by your institution's safety protocols. Collect all cleaning materials (e.g., paper
towels) as hazardous waste.

. Labeling and Storage of Waste:
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o All hazardous waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name: "Hpk1-IN-21".

o Keep waste containers securely sealed except when adding waste.[3]

o Store the waste in a designated satellite accumulation area until it is collected by your
institution's EHS personnel.[4]

7. Final Disposal:

 Your institution's EHS office will be responsible for the final disposal of the collected
hazardous waste in accordance with federal, state, and local regulations.

IV. Experimental Workflow and Disposal Pathway

The following diagram illustrates the logical flow from experimental use to the final disposal of
Hpk1-IN-21 and its associated waste materials.
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Disposal workflow for Hpk1-IN-21.
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Disclaimer: The information provided here is based on general laboratory safety principles for
handling potent chemical compounds. It is not a substitute for a formal Safety Data Sheet.
Always consult your institution's Environmental Health and Safety (EHS) office for specific
guidance and to ensure compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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